Cas no 1146699-63-9 (3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole)

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole is a fluorinated heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-fluoro-4-methylphenyl group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The fluorine atom enhances metabolic stability and bioavailability, while the methyl group offers additional tuning of lipophilicity. Its rigid oxadiazole scaffold contributes to strong binding affinity in target interactions, particularly in drug discovery for CNS and antimicrobial applications. The compound’s synthetic adaptability allows for further functionalization, supporting the development of novel bioactive molecules. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.
3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole structure
1146699-63-9 structure
Product Name:3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole
CAS No:1146699-63-9
MF:C9H7FN2O
MW:178.163085222244
MDL:MFCD13181200
CID:832715
PubChem ID:54772357
Update Time:2025-10-14

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole, 3-(3-fluoro-4-Methylphenyl)-
    • AK-78363
    • ANW-55016
    • CTK8B6946
    • KB-64225
    • SureCN310646
    • YCWDOQVXUVNYLQ-UHFFFAOYSA-N
    • DB-347499
    • AKOS005258894
    • WVB69963
    • DTXCID40667494
    • 1146699-63-9
    • SCHEMBL310646
    • SS-4379
    • MFCD13181200
    • CS-B0244
    • DTXSID30716748
    • MDL: MFCD13181200
    • Inchi: 1S/C9H7FN2O/c1-6-2-3-7(4-8(6)10)9-11-5-13-12-9/h2-5H,1H3
    • InChI Key: YCWDOQVXUVNYLQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2=NOC=N2)C=CC=1C

Computed Properties

  • Exact Mass: 178.05424101g/mol
  • Monoisotopic Mass: 178.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Apollo Scientific
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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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